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Compound of Interest

Compound Name: Cdata
CAS No.: 90236-91-2
Cat. No.: B1216788
Get Quote
. J

Disclaimer: The term "Cdata" in the prompt was ambiguous. Based on the detailed
requirements for a technical guide on the safety and toxicity profile of a chemical substance for
a scientific audience, this document focuses on Cadmium (Cd), a well-researched heavy metal
with a comprehensive and illustrative toxicological profile.

Introduction

Cadmium (Cd) is a heavy metal that is both an environmental and occupational pollutant. It is
recognized for its wide range of adverse health effects in humans and animals. Due to its long
biological half-life and low rate of excretion, cadmium accumulates in the body, primarily in the
kidneys and liver, leading to chronic toxicity. This technical guide provides a comprehensive
overview of the safety and toxicity profile of cadmium, intended for researchers, scientists, and
drug development professionals. The information is presented through structured data tables,
detailed experimental protocols, and visualizations of key toxicological pathways and
workflows.

Quantitative Toxicity Data
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The following tables summarize the quantitative data from various toxicological studies on
cadmium and its compounds.

Table 1: Acute Toxicity of Cadmium Compounds

Animal Route of
Compound . o ) LD50 Reference
Species Administration
Cadmium
) Rat Oral 100 - 300 mg/kg [1]
Chloride
Cadmium )
) Mouse Intraperitoneal 5.98 mg/kg (24h)
Chloride
Cadmium Oxide Rat Inhalation (LC50) 2.71 mg/L [2]
Cadmium
) Rat Oral >2000 mg/kg [2]
Telluride

Table 2: Sub-chronic and Chronic Toxicity of Cadmium
(No-Observed-Adverse-Effect Level and Lowest-
Observed-Adverse-Effect Level)
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Study Animal Critical Referenc
. ) Route NOAEL LOAEL
Duration Species Effect(s) e
Microcytic
hypochrom
Oral < 29.96 ic anemia,
90-Day Rat - _ (3]
(gavage) mg/kg/day liver and
kidney
damage
Inhalation 0.025 > 0.025 Lung
13-Week Rat )
(CdO) mg/m3 mg/m3 lesions
0.5 ug/g
) o Renal
Chronic Human Oral - creatinine )
o dysfunction
(in urine)
Decreased
fetal body
Oral )
) o weight,
Chronic Rat (drinking - [4]
mg/kg/day skeletal
water) .
malformati
ons

Table 3: Genotoxicity of Cadmium
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Metabolic
Assay Type Test System L. Result Reference
Activation
Ames Test S. typhimurium With and Without  Negative [5]
Chinese Hamster
Chromosomal i . .
] Ovary (CHO) With and Without  Positive [6]
Aberration
cells
Micronucleus Rat Bone N
o N/A Positive [7]
Test Marrow (in vivo)
Sister Chromatid  Mouse Bone -
o N/A Positive [8]
Exchange Marrow (in vivo)
Mouse Bone .
Comet Assay N/A Positive

Marrow (in vivo)

Table 4: Carcinogenicity of Cadmium
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Animal Route of .
. Compound Tumor Site(s) Reference
Species Exposure
Cadmium
. . Lung
Rat Inhalation Chloride, ) [9]
) ] (carcinomas)
Cadmium Oxide
_ Leukemia,
Cadmium )
Rat Oral ) Testicular [10]
Chloride )
(benign)
Injection site
sarcomas,
Subcutaneous Cadmium pancreatic islet-
Rat — : [O1[11]
injection Chloride cell tumors,
pituitary-gland
tumors
Testicular
tumors,
Subcutaneous Cadmium lymphoma,
Mouse o ] [10]
injection Chloride adrenal-gland

tumors, lung and

liver tumors

Table 5: Reproductive and Developmental Toxicity of
Cadmium
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Animal Exposure Key NOAEL/LO
. ) Route T Reference
Species Period Findings AEL
Decreased
u
] p. P ) LOAEL: 5
Rat Gestation Oral (gavage) birthweight,
mg/kg/day
delayed tooth
development
Reduced pup
) o weight gain,
Gestation & Oral (drinking LOAEL: 4.2
Rat ) altered [12]
Lactation water) ppm
locomotor
activity
NOEL: 1 ppm
Two- Oral (drinking  No effect on (male
Rat : . . [12]
generation water) fertility reproductive
toxicity)
Reduced fetal
] Inhalation body weight, LOAEL: 0.5
Mouse Gestation [5]
(CdO) skeletal mg/m3
variations

Experimental Protocols

Detailed methodologies for key toxicological studies are outlined below. These protocols are
synthesized from standard guidelines (e.g., OECD, NTP) and specific study descriptions.

Acute Oral Toxicity (LD50) Study (Up-and-Down

Procedure - OECD TG 425)

o Test System: Young adult female rats (e.g., Sprague-Dawley), nulliparous and non-pregnant.

e Housing and Acclimatization: Animals are housed in standard conditions (22 + 3°C, 30-70%

humidity, 12h light/dark cycle) for at least 5 days prior to dosing.

© 2026 BenchChem. All rights reserved.

6/16

Tech Support


https://www.researchgate.net/figure/Experiment-protocol-used-in-the-present-study_fig1_333496430?_sg=TrXwXCIP04DatvllokR7feNXvepsqRCnFMF39YqFOJnJQT7UBHadN7_Uld7xNKg9TPPAjmaiRm7s8x4
https://www.researchgate.net/figure/Experiment-protocol-used-in-the-present-study_fig1_333496430?_sg=TrXwXCIP04DatvllokR7feNXvepsqRCnFMF39YqFOJnJQT7UBHadN7_Uld7xNKg9TPPAjmaiRm7s8x4
https://pubmed.ncbi.nlm.nih.gov/11965238/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Dosing Preparation: Cadmium chloride is dissolved in a suitable vehicle (e.g., deionized
water).

e Procedure:
o Animals are fasted overnight prior to dosing.

o Asingle animal is dosed by oral gavage. The initial dose is selected based on existing
data, typically a step below the estimated LD50.

o The animal is observed for signs of toxicity with special attention during the first 4 hours
and then daily for 14 days. Body weight is recorded weekly.

o If the animal survives, the next animal is dosed at a higher dose (e.g., by a factor of 3.2). If
the animal dies, the next animal receives a lower dose.

o This sequential dosing continues until the stopping criteria are met (e.g., 3 consecutive
animals survive at the upper bound, or a specified number of reversals in outcome occur).

o Endpoint Evaluation: Mortality is the primary endpoint. The LD50 is calculated using the
maximum likelihood method. All animals are subjected to a gross necropsy at the end of the
observation period.

90-Day Sub-chronic Oral Toxicity Study (OECD TG 408)

o Test System: Young, healthy rats (e.g., Wistar), typically 10 males and 10 females per group.

e Dose Groups: At least three dose levels of cadmium chloride and a concurrent control group
(vehicle only).

o Administration: The test substance is administered daily by oral gavage for 90 consecutive
days.

e Observations:
o Daily: Clinical signs of toxicity.

o Weekly: Body weight and food consumption.
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o Ophthalmological examination: Prior to the start of the study and at termination.

o Hematology and Clinical Biochemistry: Blood samples are collected at termination for
analysis of parameters such as red and white blood cell counts, hemoglobin, hematocrit,
platelet count, and markers of liver and kidney function (e.g., ALT, AST, BUN, creatinine).

o Pathology:
o All animals are subjected to a full gross necropsy at the end of the study.
o Organ weights (e.qg., liver, kidneys, spleen, brain, gonads) are recorded.

o A comprehensive set of tissues from all animals in the control and high-dose groups is
examined histopathologically. Tissues from lower dose groups showing treatment-related
effects are also examined.

In Vitro Mammalian Chromosomal Aberration Test
(OECD TG 473)

o Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or
human peripheral blood lymphocytes.

e Procedure:

o Cells are exposed to at least three concentrations of cadmium chloride for a short duration
(e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 mix)
and for a longer duration (e.g., 24 hours) without S9.

o Positive and negative (vehicle) controls are run concurrently.

o Following the treatment period, cells are incubated with a spindle inhibitor (e.g., colcemid)
to arrest them in metaphase.

o Cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope
slides.

o Slides are stained, and metaphase cells are analyzed for structural chromosomal
aberrations (e.g., chromatid and chromosome gaps, breaks, and exchanges).
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» Data Analysis: The frequency of aberrant cells is determined for each concentration and
compared to the negative control using appropriate statistical methods.

In Vivo Mammalian Erythrocyte Micronucleus Test
(OECD TG 474)

o Test System: Mice or rats.

e Dose Groups: At least three dose levels of cadmium chloride, a positive control, and a
negative control.

o Administration: The test substance is typically administered once or twice via an appropriate
route (e.g., intraperitoneal injection or oral gavage).

o Sample Collection: Bone marrow is collected at appropriate time points after the last
administration (e.g., 24 and 48 hours).

o Slide Preparation and Analysis:

o Bone marrow cells are flushed from the femurs, and smears are prepared on microscope
slides.

o Slides are stained to differentiate between polychromatic erythrocytes (PCEs) and
normochromatic erythrocytes (NCES).

o At least 2000 PCEs per animal are scored for the presence of micronuclei.
o The ratio of PCEs to NCEs is determined to assess cytotoxicity.

o Data Analysis: The frequency of micronucleated PCEs is compared between the treated and
negative control groups.

Two-Generation Reproductive Toxicity Study (OECD TG
416)

o Test System: Rats (e.g., Sprague-Dawley).

o Parental (FO) Generation:
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o Young adult males and females are randomly assigned to dose groups (at least 3 plus a
control).

o Dosing with cadmium in the diet or drinking water begins before mating (e.g., for 10
weeks) and continues through mating, gestation, and lactation.

e Mating: FO animals are paired for mating.
 First Filial (F1) Generation:
o FO females are allowed to litter and nurse their pups.

o Offspring are examined for clinical signs, and litter size, viability, and sex ratio are
recorded.

o Pups are weighed at regular intervals.

o Selected F1 offspring are chosen to become the parents of the F2 generation and are
dosed from weaning throughout their lifespan.

e Mating of F1 Generation: F1 animals are mated to produce the F2 generation.

o Second Filial (F2) Generation: The F2 pups are observed similarly to the F1 generation until
weaning.

e Endpoint Evaluation:

o Parental Animals (FO and F1): Reproductive performance (fertility, gestation length), body
weight, food consumption, clinical signs, and organ weights and histopathology of
reproductive organs.

o Offspring (F1 and F2): Viability, body weight, developmental landmarks, and gross
pathology at necropsy.

Two-Year Carcinogenicity Bioassay (NTP Protocol)

o Test System: Rats (e.g., Harlan Sprague Dawley) and mice (e.g., B6C3F1/N), typically 50
animals of each sex per dose group.
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Dose Groups: At least two dose levels and a concurrent control group. Doses are selected
based on results from a 90-day toxicity study.

Administration: Cadmium is administered in the diet or drinking water for 2 years.

Observations:
o Twice daily: For morbidity and mortality.

o Weekly/Bi-weekly: Detailed clinical observations and body weight measurements.

Pathology:
o A complete necropsy is performed on all animals.
o A comprehensive list of tissues is collected and preserved.

o Histopathological examination is performed on all tissues from control and high-dose
animals and on all gross lesions from all animals.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key mechanisms of
cadmium toxicity and a representative experimental design.

Cadmium-Induced Oxidative Stress and Apoptosis
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Caption: Signaling pathways of cadmium-induced oxidative stress and apoptosis.

Cadmium's Interference with DNA Repair Mechanisms
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Caption: Mechanism of cadmium-induced inhibition of DNA repair pathways.

Experimental Workflow for a Two-Generation
Reproductive Toxicity Study
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Caption: Workflow for a two-generation reproductive toxicity study.

Conclusion

The data presented in this technical guide demonstrate that cadmium is a multi-organ toxicant
with significant adverse effects on the renal, skeletal, reproductive, and respiratory systems. It
is a potent carcinogen in animal models and is classified as a human carcinogen. The primary
mechanisms of cadmium toxicity involve the induction of oxidative stress, inhibition of DNA
repair processes, and induction of apoptosis. The detailed experimental protocols provided
herein serve as a reference for the standardized methods used to assess the safety and
toxicity of chemical substances. A thorough understanding of the toxicological profile of
compounds like cadmium is essential for risk assessment and the development of strategies to
mitigate human exposure and its health consequences.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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